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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B1265953

This technical guide provides a comprehensive overview of the safety data for aniline
phosphate, intended for researchers, scientists, and professionals in drug development. Due
to the limited availability of specific safety data for aniline phosphate, this guide leverages
data from its primary hazardous component, aniline, to provide a thorough understanding of its
toxicological and safety profile. Aniline phosphate, as a salt of aniline, is expected to exhibit
similar toxicological characteristics.

Chemical Identification and Physical Properties

Aniline phosphate is the salt formed from aniline and phosphoric acid.[1] While specific data
for the salt is sparse, the properties of aniline are well-documented and serve as a reliable
proxy for assessing its hazards.

Table 1: Physical and Chemical Properties
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Property

Value (Aniline Phosphate)

Value (Aniline)

Molecular Formula

C6H10NO4P[1]

C6H7N[2]

Molecular Weight 188.10 g/mol [1] 93.12 g/mol [3]
) Yellowish to brownish oily
Appearance Data not available o
liquid[3][4]
Melting Point 180 °C[5] -6 °C (21 °F)[3][4]
Boiling Point Data not available 184 °C (363 °F)[3][4]
Flash Point Data not available 70 °C (158 °F)[4][6]

Autoignition Temperature

Data not available

615 °C (1139 °F)[6]

Vapor Density

Data not available

3.22 (Heavier than air)[3]

Specific Gravity

Data not available

1.022 @ 20°C (Denser than
water)[3]

Solubility

Data not available

Slightly soluble in water[3][4]

Hazard Identification and GHS Classification

Aniline is classified as a highly toxic substance with both acute and chronic health risks. It is a

suspected carcinogen and mutagen and is known to cause significant organ damage with

repeated exposure.[7][8]

Table 2: GHS Hazard Classification for Aniline
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Hazard Class Category Hazard Statement
o H301+H311+H331: Toxic if
Acute Toxicity (Oral, Dermal, ] ] )
) 3 swallowed, in contact with skin
Inhalation) -
or if inhaled.[9][10]
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.[9][10]
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction.[9][10]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects.[9][10]
) o H351: Suspected of causing
Carcinogenicity 2
cancer.[9][10]
H372: Causes damage to
Specific Target Organ Toxicity 1 organs (Blood) through
(Repeated Exposure) prolonged or repeated
exposure.[7][9]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment (Acute) 9]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment (Chronic) with long lasting effects.[7]
Flammable Liquids 4 H227: Combustible liquid.[7]

Toxicological Data

The primary toxic effect of aniline is methemoglobinemia, a condition where the blood's ability

to carry oxygen is reduced, leading to cyanosis (a blueish discoloration of the skin).[3][6][11]

Individuals with glucose-6-phosphate-dehydrogenase deficiency are at special risk.[3]

Table 3: Acute Toxicity Data for Aniline
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Route of . .

Endpoint Value Species Reference
Exposure
Oral LD50 250 mg/kg Rat [81[12]
Dermal LD50 820 mg/kg Rabbit [81[12][13]
Inhalation LC50 248 ppm (4h) Mouse [8]

Experimental Protocols

The toxicological and physical data presented in Safety Data Sheets are derived from
standardized experimental protocols, typically following guidelines from organizations like the
OECD (Organisation for Economic Co-operation and Development).

o Acute Oral Toxicity (LD50): Typically determined using OECD Test Guideline 423 (Acute Oral
toxicity — Acute Toxic Class Method). A single dose of the substance is administered to a
group of fasted animals (e.g., rats) by gavage. The animals are observed for up to 14 days
for signs of toxicity and mortality. The LD50 is the statistically estimated dose that would be
lethal to 50% of the animals.

o Acute Dermal Toxicity (LD50): Following OECD Test Guideline 402, the substance is applied
to a shaved area of the skin of an animal (e.g., rabbit) for 24 hours. The animals are
observed for signs of toxicity and mortality over 14 days.

o Acute Inhalation Toxicity (LC50): As per OECD Test Guideline 403, animals (e.g., rats or
mice) are exposed to the substance as a vapor, dust, or aerosol in an inhalation chamber for
a set period (typically 4 hours). The concentration that is lethal to 50% of the test animals is
the LC50.

The workflow for handling a toxic substance like aniline phosphate in a research setting
requires stringent safety measures.

Caption: Experimental Workflow for Safe Handling of Aniline Phosphate.

Exposure Controls and Personal Protection
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Given the high toxicity of aniline, strict adherence to occupational exposure limits and the use
of personal protective equipment are mandatory.

Table 4: Occupational Exposure Limits for Aniline

Organization Limit Value Notes

Legal airborne

OSHA PEL (8-hr TWA) 5 ppm permissible exposure
limit.[11][13]
Threshold limit value.
ACGIH TLV (8-hr TWA) 2 ppm
[11][13]
Recommended

Lowest Feasible o
NIOSH REL ) exposure limit for a
Concentration _
carcinogen.[11]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[5]

» Skin Protection: Handle with chemical-impermeable gloves (e.g., nitrile) and wear protective
clothing. Contaminated clothing should be removed immediately.[3][5]

» Respiratory Protection: If exposure limits are exceeded, a full-face respirator with appropriate
cartridges is necessary.[5]

First Aid and Emergency Procedures

Immediate action is critical in the event of exposure to aniline phosphate. The primary goal is
to decontaminate the victim and seek immediate medical attention.

Caption: Logical Relationship for Aniline Phosphate First Aid Response.

Fire-Fighting and Accidental Release Measures

» Fire-Fighting: Aniline is a combustible liquid.[6] Use dry chemical, foam, carbon dioxide, or
water spray to extinguish fires.[6] Firefighters must wear self-contained breathing apparatus
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(SCBA) and full protective clothing.[3][6]

o Accidental Release: In case of a spill, evacuate the area. Remove all sources of ignition.[6]
Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material
(e.g., sand, vermiculite) and collect it in a suitable container for disposal.[6] Prevent the
material from entering drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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